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Compound of Interest

Compound Name: 3-Azidopropanoyl chloride

Cat. No.: B8229167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Azidopropanoyl chloride, a

bifunctional reagent of significant interest in the fields of chemical biology and drug

development. Its unique structure, incorporating both a reactive acyl chloride and a versatile

azide moiety, makes it a valuable tool for a range of bioconjugation and modification strategies.

Core Properties of 3-Azidopropanoyl Chloride
3-Azidopropanoyl chloride is a reactive chemical compound that serves as a critical building

block in organic synthesis, particularly for the introduction of an azide functional group. This

group is a key component in "click chemistry," a class of biocompatible reactions widely

employed in drug discovery and development.[1][2] The acyl chloride group allows for facile

reactions with nucleophiles such as amines and alcohols, enabling the covalent attachment of

the azido-propyl linker to various molecules of interest.[1][3]

Quantitative Data
The key physicochemical properties of 3-Azidopropanoyl chloride are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₃H₄ClN₃O [1][4][5]

Molecular Weight 133.54 g/mol [1][4][5]

CAS Number 14468-87-2 [3][4][5]

IUPAC Name 3-azidopropanoyl chloride [4]

Canonical SMILES C(CN=[N+]=[N-])C(=O)Cl [4]

InChI Key
KLVVMXFIJMTSKB-

UHFFFAOYSA-N
[4]

Experimental Protocols
A reliable method for the synthesis of 3-Azidopropanoyl chloride involves a two-step process

starting from 3-bromopropionic acid. The following protocol is based on established synthetic

procedures.[6]

Synthesis of 3-Azidopropionic Acid
Reaction Setup: In a round-bottom flask, dissolve 3-bromopropionic acid (25 mmol) in 40 mL

of acetonitrile.

Addition of Sodium Azide: Add sodium azide (50 mmol) to the solution.

Reflux: Heat the mixture to reflux and maintain for 4 hours.

Workup:

Remove the acetonitrile under reduced pressure (in vacuo).

Suspend the resulting residue in 50 mL of ethyl acetate.

Perform extractions with 0.1 N HCl (3 x 40 mL), water (3 x 40 mL), and brine (1 x 30 mL).

Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and

concentrate to yield 3-azidopropionic acid. The reported yield for this step is 87%.[6]
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Synthesis of 3-Azidopropanoyl Chloride
Reaction Setup: Dissolve the synthesized 3-azidopropionic acid (20 mmol) in 40 mL of

dichloromethane (DCM) in a suitable reaction vessel.

Addition of Oxalyl Chloride: Add oxalyl chloride (20 mmol) to the solution. A catalytic amount

of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.[6][7]

Reaction: Allow the reaction to proceed at room temperature. The reaction progress can be

monitored by observing the cessation of gas evolution (CO and CO₂).[7]

Isolation: The resulting solution of 3-Azidopropanoyl chloride in DCM can often be used

directly in subsequent reactions without further purification.[6]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis of 3-Azidopropanoyl chloride and its

application in bioconjugation via click chemistry.
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Step 1: Synthesis of 3-Azidopropionic Acid

Step 2: Synthesis of 3-Azidopropanoyl Chloride

3-Bromopropionic Acid

Reflux, 4h

Sodium Azide (NaN₃) Acetonitrile (Solvent)

3-Azidopropionic Acid

3-Azidopropionic AcidOxalyl Chloride ((COCl)₂)

Reaction at RT

DCM (Solvent)

3-Azidopropanoyl Chloride
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Caption: Synthetic workflow for 3-Azidopropanoyl chloride.
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Step 1: Amine Modification

Step 2: Click Chemistry Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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